Cas no 1805592-51-1 (3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide)

• Product Name: 3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide
• CAS No: 1805592-51-1
• MF: C₉H₄Br₂F₆
• MW: 385.926482200623
• CID: 4982263
• Update Time: 2025-05-28

3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide

• Inchi： 1S/C9H4Br2F6/c10-3-4-5(8(12,13)14)1-2-6(7(4)11)9(15,16)17/h1-2H,3H2
• InChI Key： NYGPQANISNLTIN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(C(F)(F)F)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide

Comprehensive Guide to 3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide (CAS No. 1805592-51-1): Properties, Applications, and Industry Insights

3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide (CAS No. 1805592-51-1) is a highly specialized fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring two trifluoromethyl groups and a reactive bromobenzyl bromide moiety, this compound serves as a critical building block for synthesizing advanced materials and bioactive molecules. Its CAS registry number ensures precise identification in global chemical databases, making it indispensable for researchers.

The growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and lipophilicity—has positioned 3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide as a sought-after intermediate. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, aligning with trends in precision medicine and targeted therapies. Industry reports indicate a surge in searches for "trifluoromethyl benzene derivatives" and "bromobenzyl bromide applications," reflecting its relevance in cutting-edge R&D.

From a synthetic chemistry perspective, the compound’s electrophilic bromine atoms enable versatile cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig transformations. This adaptability addresses frequent queries like "how to modify bromobenzyl bromides" or "best practices for handling fluorinated intermediates." Notably, its thermal stability and compatibility with microwave-assisted synthesis techniques further enhance its appeal for high-throughput laboratories.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under major frameworks, proper storage conditions (e.g., inert atmospheres, moisture-free environments) are emphasized in safety guidelines. Analysts note rising interest in "sustainable fluorination methods" and "greener alternatives to halogenated reagents," prompting innovations in catalytic approaches for derivatives like CAS 1805592-51-1.

In the agrochemical sector, 3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide derivatives contribute to next-generation crop protection agents, leveraging the CF3 group’s ability to resist degradation. Patent filings reveal its use in formulations targeting resistant pests, a hot topic given climate change-induced pest adaptability. SEO data shows spikes in searches for "fluorinated pesticides" and "brominated aromatic synergists," underscoring market needs.

Quality control protocols for this compound prioritize HPLC purity (>98%) and NMR spectral validation, addressing common purchaser concerns like "how to verify bromobenzyl bromide purity." Suppliers increasingly provide COA templates and MSDS documentation, aligning with industry standards for high-value intermediates.

Looking ahead, the integration of AI-driven retrosynthesis tools is streamlining routes to 3,6-Bis(trifluoromethyl)-2-bromobenzyl bromide, reducing costs and waste. This resonates with queries on "machine learning in chemical synthesis"—a trending interdisciplinary focus. As the compound’s applications expand into OLED materials and lithium battery electrolytes, its commercial trajectory remains robust.

In summary, CAS 1805592-51-1 exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its role across pharmaceuticals, agrochemicals, and materials science ensures enduring relevance, while evolving synthesis methodologies address sustainability imperatives—a narrative that aligns with both scientific and SEO-driven inquiry landscapes.